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Compound of Interest

Compound Name: 2-Chloro-5-fluorobenzyl bromide

Cat. No.: B1350545 Get Quote

For Immediate Reference: Waste Classification - Halogenated Organic Waste

This guide provides essential safety and logistical information for the proper disposal of 2-
Chloro-5-fluorobenzyl bromide, catering to researchers, scientists, and professionals in drug

development. Adherence to these procedures is critical for ensuring personnel safety and

environmental compliance.

Immediate Safety and Handling Precautions
2-Chloro-5-fluorobenzyl bromide is a hazardous chemical requiring careful handling. It is

classified as a flammable liquid and is corrosive, causing severe skin burns and eye damage.

[1][2] Inhalation may cause respiratory irritation.

Personal Protective Equipment (PPE): Before handling, ensure the following PPE is worn:

Gloves: Nitrile or neoprene gloves are recommended. Aromatic and halogenated

hydrocarbons can degrade many glove materials; inspect gloves for any signs of

degradation and change them frequently.[3]

Eye Protection: Chemical safety goggles and a face shield are mandatory.[2]

Protective Clothing: A lab coat or chemical-resistant apron should be worn. For larger

quantities or in case of a spill, a chemical-resistant suit may be necessary.
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Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume

hood. If exposure to vapors is likely, a respirator with a type ABEK (EN14387) filter or

equivalent is required.[2]

Quantitative Data Summary
The following table summarizes key quantitative data for 2-Chloro-5-fluorobenzyl bromide,

crucial for safe handling and storage.

Property Value Source

Molecular Formula C₇H₅BrClF [1]

Molecular Weight 223.47 g/mol [2]

Boiling Point 65-66 °C at 2 mmHg [2]

Density 1.654 g/mL at 25 °C [2]

Flash Point 17.8 °C (64.0 °F) - closed cup [2]

Hazard Classifications
Flammable Liquid 2, Skin

Corrosion 1B
[2]

Signal Word Danger [2]

Hazard Codes (H-phrases) H225, H314 [2]

Step-by-Step Disposal Protocol
The primary disposal method for 2-Chloro-5-fluorobenzyl bromide is through a licensed

hazardous waste management company, typically involving controlled incineration.

Step 1: Waste Segregation

Crucial: Designate a specific waste container for "Halogenated Organic Waste."

Do Not Mix: Never mix 2-Chloro-5-fluorobenzyl bromide with non-halogenated organic

waste, aqueous waste (acids, bases), or other incompatible chemicals. Mixing waste

streams can create dangerous reactions and significantly increase disposal costs.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.sigmaaldrich.com/TW/zh/product/aldrich/556319
https://www.benchchem.com/product/b1350545?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-5-fluorobenzyl-bromide
https://www.sigmaaldrich.com/TW/zh/product/aldrich/556319
https://www.sigmaaldrich.com/TW/zh/product/aldrich/556319
https://www.sigmaaldrich.com/TW/zh/product/aldrich/556319
https://www.sigmaaldrich.com/TW/zh/product/aldrich/556319
https://www.sigmaaldrich.com/TW/zh/product/aldrich/556319
https://www.sigmaaldrich.com/TW/zh/product/aldrich/556319
https://www.sigmaaldrich.com/TW/zh/product/aldrich/556319
https://www.benchchem.com/product/b1350545?utm_src=pdf-body
https://www.benchchem.com/product/b1350545?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1350545?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 2: Container Selection and Labeling

Container: Use a clean, dry, and chemically compatible container with a secure screw cap.

High-density polyethylene (HDPE) or glass containers are typically suitable.

Labeling: Immediately label the waste container with "Hazardous Waste," the full chemical

name "2-Chloro-5-fluorobenzyl bromide," and the approximate quantity. Include the

appropriate hazard pictograms (flammable, corrosive).

Step 3: Waste Accumulation and Storage

Location: Store the sealed waste container in a designated satellite accumulation area within

or near the laboratory. This area must be well-ventilated and away from heat sources,

sparks, or open flames.

Secondary Containment: Place the waste container in a secondary containment bin to

prevent the spread of material in case of a leak.

Closure: Keep the waste container closed at all times except when adding waste.

Step 4: Arranging for Disposal

Contact EHS: Follow your institution's protocol for hazardous waste pickup by contacting the

Environmental Health and Safety (EHS) office.

Documentation: Complete any required waste disposal forms accurately, providing all

necessary information about the waste stream.

Spill and Decontamination Procedures
In the event of a spill, prioritize personal safety and containment.

Experimental Protocol for Spill Management:

Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area

if the spill is large or in a poorly ventilated space.

Don PPE: Before addressing the spill, don the appropriate PPE as outlined in Section 1.
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Containment: For small spills, use an inert absorbent material such as vermiculite, sand, or

commercial sorbent pads to dike and absorb the liquid.

Collection: Carefully collect the absorbed material using non-sparking tools and place it into

a designated, sealable container for hazardous waste.

Decontamination:

Wipe the spill area with a cloth or paper towels soaked in a soap and water solution.

Place all contaminated cleaning materials into the hazardous waste container.

Perform a final rinse of the area with water, if appropriate for the surface.

Disposal: Label the container with "Spill Debris containing 2-Chloro-5-fluorobenzyl
bromide" and dispose of it as halogenated organic waste.

Reporting: Report the spill to your laboratory supervisor and EHS office, following

institutional procedures.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 2-
Chloro-5-fluorobenzyl bromide.
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Disposal Workflow for 2-Chloro-5-fluorobenzyl Bromide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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